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Compound of Interest

Compound Name: Resistomycin

Cat. No.: B085070

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data and methodologies
essential for the identification and characterization of Resistomycin, a potent antibiotic and
anticancer agent. Resistomycin (also known as Heliomycin) is a quinone-related natural
product first isolated from Streptomyces resistomycificus.[1][2] Its complex polycyclic structure
necessitates a multi-faceted analytical approach for unambiguous identification. This document
summarizes the key nuclear magnetic resonance (NMR), mass spectrometry (MS), ultraviolet-
visible (UV-Vis), and infrared (IR) spectroscopic data, details the experimental protocols for
data acquisition, and visualizes the analytical workflow.

Summary of Spectroscopic Data

The identification of Resistomycin is achieved by compiling and interpreting data from several
spectroscopic techniques. The molecular formula is C22H160s6, with @ molar mass of 376.364
g-mol~1[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed chemical structure of
Resistomycin. Spectra are typically recorded in deuterated dimethyl sulfoxide (DMSO-de).

Table 1: *H NMR Spectroscopic Data for Resistomycin (DMSO-ds)
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Chemical Shift

Multiplicity Integration Assignment Reference(s)

(5H) ppm

14.55 s (br) 1H Chelated OH [1]
14.50 S 1H OH-7 [3]
14.36 s (br) 1H Chelated OH [1]
14.34 s 1H OH-3 [3]
14.07 s (br) 1H Chelated OH [1]
13.99 s 1H OH-5 [3]
11.83 s 1H OH-10 [3]
11.72 s (br) 1H Chelated OH [1]
7.23 s 1H H-11 [3]
7.21 S 1H Aromatic H [1]
7.01 s 1H H-8 / Aromatic H [1][3]
6.34 s 1H H-4 [3]
6.31 S 1H Aromatic H [1]
2.90 S 3H Aromatic CHs [1]
2.89 s 3H Me-9 [3]

| 1.56 | s | 6H | 2 x CHs (magnetically equivalent) |[1][3] |

Table 2: 13C NMR Spectroscopic Data for Resistomycin (150 MHz, DMSO-de)
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Chemical Shift (6C) ppm Assignment Reference(s)
205.1 C-2 [3]
204.9 Cc=0 [1]
184.8 C-6 [3]
183.5 C=0 [1]
170.7 Aromatic C-O [1]
170.5 C-3 [3]
170.5 Aromatic C-O [1]
169.9 C-5 [3]
168.2 C-7 [3]
167.6 Aromatic C-O [1]
162.7 C-10 [3]
162.1 Aromatic C-O [1]
152.7 C-11a [11[3]
152.2 C-9 [3]
139.9 C-11c [3]
128.8 C-9b [3]
119.7 C-8 [3]
114.4 C-9a [3]
109.9 C-11 [3]
107.6 C-11b [3]
106.7 C-6a [3]
106.0 C-5a [3]
102.9 C-2a [3]
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Chemical Shift (6C) ppm Assignment Reference(s)
100.6 C-4 [3]
99.4 Aromatic C [1]
46.3 c-1 [3]
46.1 Aliphatic C [1]
28.9 2 x CHs [1]
28.8 Me-1 [3]
26.0 Me-9 [3]

| 25.5 | Aromatic CHs |[1] |

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition of
Resistomycin.

Table 3: Mass Spectrometry Data for Resistomycin

. lonization .
Technique o Observed m/z Interpretation Reference(s)
ode
Molecular
ESI-MS Negative [M-H]- weight of 376 [4]
Da

| APCI-MS | Positive | 377.1016 | [M+H]* (Calculated for C22H1706*: 377.1019) |[3] |

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum provides information about the electronic transitions within the molecule,
characteristic of its chromophore system.

Table 4: UV-Vis Spectroscopic Data for Resistomycin
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Solvent Amax (nm) Interpretation Reference(s)

| Methanol (MeOH) | 455, 321, 266 | Suggests the presence of a peri-hydroxy quinone group |
[1][4] |

Infrared (IR) Spectroscopy

The IR spectrum identifies the functional groups present in the molecule.

Table 5: Infrared (IR) Spectroscopic Data for Resistomycin

Wavenumber . .
Intensity Assignment Reference(s)
(cm™)
3426 Strong, Broad O-H stretching [3]
C-H stretching of a
2963 - [3]

CHs group

| 1639 | Sharp, Strong | C=0 (carbonyl) stretching |[3] |

Experimental Protocols

Detailed methodologies are crucial for the reproducible isolation and analysis of
Resistomycin.

Isolation and Purification

Resistomycin is a secondary metabolite produced by actinomycetes, most notably
Streptomyces species.[5]

e Fermentation: The producing strain (e.g., Streptomyces aurantiacus) is cultured in a suitable
broth medium. The production of a reddish-brown pigment often indicates the synthesis of

Resistomycin.[3]

o Extraction: The culture broth is centrifuged, and the supernatant or cell mass is extracted
with an organic solvent such as ethyl acetate or n-Butanol.[3][6]
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o Chromatographic Purification: The crude extract is subjected to silica gel column
chromatography. A gradient elution system, typically with a mixture of hexane and ethyl
acetate, is used to separate the compounds. Fractions are collected and monitored for
activity. The fraction containing Resistomycin (often appearing as a yellow compound) is
concentrated to yield the pure substance.[3]

Spectroscopic Analysis

¢ NMR Spectroscopy:

o Sample Preparation: A few milligrams of purified Resistomycin are dissolved in ~0.5 mL
of DMSO-de.

o Instrumentation: Data is acquired on a high-field NMR spectrometer (e.g., 600 MHz for 1H,
150 MHz for 13C).

o Analysis: 1H, 13C, and 2D NMR experiments (COSY, HSQC, HMBC) are performed to
assign all proton and carbon signals unequivocally.[3][7] Chemical shifts are referenced to
the residual solvent signals (dH 2.50 and 8C 39.51 for DMSO-ds).[3][7]

e Mass Spectrometry:

o Instrumentation: High-resolution mass spectrometry (HR-ESI-MS or APCI-MS) is used.[3]

[4]

o Analysis: The instrument is operated in either positive or negative ion mode to detect the
protonated molecule [M+H]* or the deprotonated molecule [M-H]~, respectively. The
accurate mass measurement is used to confirm the elemental composition.[3]

e UV-Vis Spectroscopy:

o Sample Preparation: A dilute solution of Resistomycin is prepared in a UV-transparent
solvent, typically methanol (MeOH).[1]

o Instrumentation: A dual-beam UV-Vis spectrophotometer is used to scan the absorbance
from approximately 200 to 600 nm.[6]

e Infrared (IR) Spectroscopy:
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o Sample Preparation: The sample is typically prepared as a KBr (potassium bromide)
pellet.

o Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to acquire the
spectrum, usually in the range of 4000 to 400 cm~1.[3]

Visualized Workflows and Pathways
Analytical Workflow for Resistomycin Identification

The following diagram illustrates the logical workflow from the microbial source to the final
structural confirmation of Resistomycin.
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Caption: Workflow for the identification of Resistomycin.
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Simplified Signaling Pathway of Resistomycin's
Anticancer Activity

Recent studies have shown that Resistomycin exerts its anticancer effects by inducing
oxidative stress, leading to apoptosis and cell cycle arrest in cancer cells.[1]

Resistomycin

ROS Generation
(Oxidative Stress)

Mitochondrial Apoptosis Cell Cycle Arrest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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